Cas no 165445-28-3 (Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-(4-dodecylphenyl)-)

• Product Name: Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-(4-dodecylphenyl)-
• CAS No: 165445-28-3
• MF: C₃₉H₅₄N₄O₂
• MW: 610.871670246124
• CID: 161446
• PubChem ID: 44152869
• Update Time: 2025-04-19

Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-(4-dodecylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-(4-dodecylphenyl)-
• 1-cyclohexyl-3-[4-[[4-[(4-dodecylphenyl)carbamoylamino]phenyl]methyl]phenyl]urea
• 3-Cyclohe<wbr>
• LogP
• urea, N'-<wbr>
• Urea, N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-(4-dodecylphenyl)-
• Urea, N-(4-((4-(((cyclohexylamino)carbonyl)amino)phenyl)methyl)phenyl)-N'-(4-dodecylphenyl)-
• 165445-28-3
• DTXSID00889054

• Inchi： 1S/C39H54N4O2/c1-2-3-4-5-6-7-8-9-10-12-15-31-18-24-35(25-19-31)41-39(45)43-37-28-22-33(23-29-37)30-32-20-26-36(27-21-32)42-38(44)40-34-16-13-11-14-17-34/h18-29,34H,2-17,30H2,1H3,(H2,40,42,44)(H2,41,43,45)
• InChI Key： TVJWIJNREICAGL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(CC2C=CC(=CC=2)NC(NC2C=CC(=CC=2)CCCCCCCCCCCC)=O)=CC=1)NC1CCCCC1

Computed Properties

• Exact Mass: 610.42502
• Monoisotopic Mass: 610.425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 17
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3A^2
• XLogP3: 11.4

Experimental Properties

• Density: 1.1
• Boiling Point: 668.3°C at 760 mmHg
• Flash Point: 104.1°C
• Refractive Index: 1.587
• PSA: 82.26